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Introduction
Accurate DNA sequencing is fundamental in molecular biology, with applications spanning from

basic research to drug development. However, templates rich in Guanine (G) and Cytosine (C)

content present a significant challenge to standard Sanger sequencing protocols. The strong

hydrogen bonding between G and C bases leads to the formation of stable secondary

structures, such as hairpins and G-quadruplexes. These structures can impede the DNA

polymerase, causing premature termination of the sequencing reaction and resulting in "band

compressions" on sequencing gels or electropherograms. This leads to ambiguous base calling

and unreliable sequence data.

To overcome these challenges, the nucleotide analog 7-deaza-2'-deoxyguanosine triphosphate

(7-deaza-dGTP) is a powerful tool. By replacing the nitrogen at the 7-position of the purine ring

with a carbon, 7-deaza-dGTP reduces the potential for Hoogsteen base pairing, which is

involved in the formation of secondary structures, without affecting the standard Watson-Crick

base pairing required for accurate DNA synthesis.[1][2] The incorporation of 7-deaza-dGTP

results in a DNA strand with a weaker secondary structure, allowing for improved read-through

by the DNA polymerase and significantly enhancing the quality and read length of sequences

derived from GC-rich templates.[3][4]

This application note provides a detailed protocol for cycle sequencing of GC-rich templates

using 7-deaza-dGTP and summarizes the expected improvements in sequencing quality.
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Key Applications
Sequencing of GC-rich gene promoters and regulatory regions.

Characterization of CpG islands.

Analysis of GC-rich coding sequences.

Sequencing of templates prone to secondary structure formation.

Experimental Workflow
The following diagram outlines the general workflow for cycle sequencing of GC-rich templates

using 7-deaza-dGTP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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using-7-deaza-dgtp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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